
Navigating the Handling of Elacestrant-d4: An In-
depth Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Elacestrant-d4-1

Cat. No.: B12366413 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

protocols for Elacestrant-d4, a deuterated analog of Elacestrant. As a selective estrogen

receptor degrader (SERD), Elacestrant and its deuterated form are pivotal in oncological

research, particularly in the context of estrogen receptor-positive (ER+) breast cancers.[1][2]

This document synthesizes available safety information, physical and chemical properties, and

recommended handling procedures to ensure the safe and effective use of this compound in a

laboratory setting.

Compound Identification and Properties
Elacestrant-d4 is a deuterated form of Elacestrant, where four deuterium atoms are

strategically incorporated into the molecule.[1] This isotopic labeling is primarily used to

enhance metabolic stability and improve pharmacokinetic properties for research applications.

[1]

Table 1: Chemical and Physical Properties of Elacestrant-d4
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Property Value Source

Molecular Formula C₃₀H₃₄D₄N₂O₂ PubChem[3]

Molecular Weight 462.7 g/mol PubChem[3]

IUPAC Name

(6R)-6-[2-[[4-[2,2-dideuterio-2-

(1,1-

dideuterioethylamino)ethyl]phe

nyl]methyl-ethylamino]-4-

methoxyphenyl]-5,6,7,8-

tetrahydronaphthalen-2-ol

PubChem[3]

Synonyms
RAD1901-d4, HY-19822S, CS-

1047123

PubChem[3],

MedChemExpress[2]

IC₅₀ for ERα 48 nM
MedChemExpress[2],

InvivoChem[4]

IC₅₀ for ERβ 870 nM
MedChemExpress[2],

InvivoChem[4]

Safety and Hazard Information
While a specific Safety Data Sheet (SDS) with a Globally Harmonized System (GHS)

classification for Elacestrant-d4 is not readily available, the SDS for the parent compound,

Elacestrant, provides critical safety information that should be applied to its deuterated analog.

It is important to note that different suppliers may provide conflicting hazard classifications. For

instance, one supplier classifies Elacestrant as harmful if swallowed and very toxic to aquatic

life, while another states it is not classified as hazardous.[5][6] Given this discrepancy, a

cautious approach is warranted.

Table 2: Summary of Hazard and Precautionary Statements for Elacestrant
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Hazard Statement Precautionary Statement Source

H302: Harmful if swallowed

P264: Wash skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell. P330: Rinse

mouth. P501: Dispose of

contents/container to an

approved waste disposal plant.

DC Chemicals[6]

H410: Very toxic to aquatic life

with long lasting effects

P273: Avoid release to the

environment. P391: Collect

spillage.

DC Chemicals[6]

Based on the available information, Elacestrant-d4 should be handled as a potentially

hazardous compound. The primary routes of exposure are inhalation, ingestion, and skin/eye

contact.

Experimental Protocols for Safe Handling
Adherence to strict laboratory protocols is essential to minimize exposure and ensure a safe

working environment.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense. The following workflow outlines the

necessary steps for gowning and de-gowning when handling Elacestrant-d4.

Gowning Procedure Compound Handling De-gowning Procedure

Don Designated Lab Coat Don Safety Glasses with Side Shields Don Nitrile Gloves (Double Gloving Recommended) Work in a Ventilated Enclosure (Fume Hood) Remove Outer Gloves Remove Lab Coat Remove Inner Gloves Wash Hands Thoroughly
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Figure 1: Personal Protective Equipment (PPE) Workflow for handling Elacestrant-d4.

Engineering Controls
All work with solid Elacestrant-d4 or its solutions should be conducted in a certified chemical

fume hood to prevent inhalation of dust or aerosols.[6][7] Ensure adequate ventilation in the

laboratory.[7] A safety shower and eyewash station should be readily accessible.[7]

Spill and Emergency Procedures
In the event of a spill or accidental exposure, immediate action is critical.
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Personal Exposure

First Aid Measures

Spill Occurs

Evacuate Area (if necessary) Don Appropriate PPE

Contain Spill with Absorbent Material

Collect Spill Residue into a Sealed Container

Decontaminate Spill Area

Dispose of Waste According to Regulations

Skin Contact

Rinse Skin with Plenty of Water

Eye Contact

Flush Eyes with Water for Several Minutes

Inhalation

Move to Fresh Air

Ingestion

Rinse Mouth, Do NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Figure 2: Spill and Emergency Response Workflow for Elacestrant-d4.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[6][7]

Skin Contact: Remove contaminated clothing and rinse skin thoroughly with soap and water.

Seek medical attention if irritation persists.[6][7]
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Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.[7]

Ingestion: Do NOT induce vomiting. Wash out mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[6][7]

Storage and Stability
Proper storage is crucial to maintain the integrity of Elacestrant-d4.

Table 3: Recommended Storage Conditions

Form Temperature Conditions Duration Source

Solid (Powder) 4°C

Sealed container,

away from

moisture and

direct sunlight

-
MedChemExpres

s[7]

In Solvent -80°C

Sealed container,

away from

moisture

6 months
MedChemExpres

s[7]

In Solvent -20°C

Sealed container,

away from

moisture

1 month
MedChemExpres

s[7]

Incompatible Materials: Strong acids/alkalis, strong oxidizing/reducing agents.[6]

Hazardous Decomposition Products: Under fire conditions, may decompose and emit toxic

fumes.[6]

Disposal Considerations
All waste materials contaminated with Elacestrant-d4 should be treated as hazardous waste.

Dispose of contents and container in accordance with local, state, and federal regulations.

Avoid release to the environment.[6]
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Toxicological Information
While specific toxicological data for Elacestrant-d4 is limited, the information for the parent

compound, Elacestrant, indicates it is harmful if swallowed.[6] As a potent SERD, it is designed

to be biologically active at low concentrations. Chronic exposure may have effects on the

endocrine system. It is important to handle this compound with the assumption that it is toxic

and to minimize all potential exposures.

Conclusion
The safe handling of Elacestrant-d4 is paramount for protecting laboratory personnel and the

environment. By adhering to the guidelines outlined in this technical guide, researchers can

mitigate the risks associated with this potent compound. A thorough understanding of its

properties, the consistent use of appropriate PPE and engineering controls, and preparedness

for emergency situations are the cornerstones of a robust safety protocol. As with any research

chemical, it is advisable to consult the most recent SDS from the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12366413#safety-data-sheet-sds-for-elacestrant-d4-
1-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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